Diethyl(methyl)propylammonium Bis(fluorosulfonyl)imide
Overview
Description
Diethyl(methyl)propylammonium Bis(fluorosulfonyl)imide is a chemical compound with the CAS Number: 1235234-32-8 . It has a molecular weight of 310.39 and its IUPAC name is N,N-diethyl-N-methylpropan-1-aminium bis (fluorosulfonyl)amide . The compound is colorless to light yellow clear liquid .
Molecular Structure Analysis
The molecular formula of Diethyl(methyl)propylammonium Bis(fluorosulfonyl)imide is C8H20N.F2NO4S2 . The InChI code is 1S/C8H20N.F2NO4S2/c1-5-8-9(4,6-2)7-3;1-8(4,5)3-9(2,6)7/h5-8H2,1-4H3;/q+1;-1 .Physical And Chemical Properties Analysis
Diethyl(methyl)propylammonium Bis(fluorosulfonyl)imide is a colorless to light yellow clear liquid . The compound should be stored under inert gas as it is air sensitive .Scientific Research Applications
Diethyl(methyl)propylammonium Bis(fluorosulfonyl)imide: A Comprehensive Analysis
Energy Storage Devices
This compound is utilized in the development of energy storage devices, particularly in electrolytes for lithium-ion batteries. Its unique ionic properties enhance the electrochemical activity, leading to improved battery performance .
Catalysis
Ionic Liquids
Life Science Research
The compound finds applications in life sciences, where it is used in research related to organic synthesis and environmental measurements .
Material Science
Scientists leverage this compound in material science research, particularly in the synthesis of new materials with desired properties .
Safety and Hazards
Diethyl(methyl)propylammonium Bis(fluorosulfonyl)imide can cause skin irritation (H315) and serious eye irritation (H319) . Safety measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and washing with plenty of water if it comes in contact with skin . If eye or skin irritation persists, medical advice or attention should be sought .
properties
IUPAC Name |
bis(fluorosulfonyl)azanide;diethyl-methyl-propylazanium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H20N.F2NO4S2/c1-5-8-9(4,6-2)7-3;1-8(4,5)3-9(2,6)7/h5-8H2,1-4H3;/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVCJTUSCMOJHBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC[N+](C)(CC)CC.[N-](S(=O)(=O)F)S(=O)(=O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H20F2N2O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl(methyl)propylammonium Bis(fluorosulfonyl)imide | |
CAS RN |
1235234-32-8 |
Source
|
| Record name | Diethyl(methyl)propylammonium Bis(fluorosulfonyl)imide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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